Cas no 314279-09-9 (methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 314279-09-9
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• MDL: MFCD02056331
• CID: 3054786
• PubChem ID: 621112
• Update Time: 2025-05-20

methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzot hiophene-3-carboxylate
• methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• methyl 2-(2,5-dioxopyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS000308077
• 2-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester
• STK004245
• 2-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl
• PMA27909
• methyl2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• Z57098293
• F1065-0198
• Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate #
• QZGUIXUSLQTKAZ-UHFFFAOYSA-N
• methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• 314279-09-9
• SR-01000231302-1
• SR-01000231302
• EN300-228215
• Benzothiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(2,5-dioxo-3-pyrrolin-1-yl)-, methyl ester

• MDL： MFCD02056331
• Inchi： 1S/C14H13NO4S/c1-19-14(18)12-8-4-2-3-5-9(8)20-13(12)15-10(16)6-7-11(15)17/h6-7H,2-5H2,1H3
• InChI Key： QZGUIXUSLQTKAZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CCCC2)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 291.05652907Da
• Monoisotopic Mass: 291.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 314279-09-9)

Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This heterocyclic compound belongs to the benzothiophene family, which is well-known for its presence in various bioactive molecules. The presence of a pyrrole ring and a carboxylate group further enhances its pharmacological relevance.

The compound's molecular structure is characterized by a fused system of a benzothiophene core and a pyrrole ring, which is further functionalized by the presence of a dioxo group at the 2-position of the pyrrole ring. This structural motif is not only intriguing from a chemical perspective but also suggests potential interactions with biological targets. The tetrahydro prefix indicates the saturation of the benzothiophene ring system, which can influence its electronic properties and reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with higher accuracy. The Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate molecule has been subjected to virtual screening against various protein targets to identify potential therapeutic applications. Initial studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the dioxo group and the carboxylate functionality necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance the efficiency of these processes.

From a pharmacological standpoint, the benzothiophene scaffold is known for its ability to interact with biological macromolecules through hydrophobic and hydrogen bonding interactions. The presence of multiple functional groups in Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate suggests that it could bind to multiple targets simultaneously, potentially leading to synergistic effects in drug design.

One of the most exciting aspects of this compound is its potential role in developing novel therapeutic agents. The pyrrole ring, in particular, has been extensively studied for its antimicrobial and anti-inflammatory properties. By incorporating this motif into a benzothiophene framework, researchers aim to create molecules that can overcome existing drug resistance mechanisms. Preliminary in vitro studies have shown promising results in terms of cytotoxicity against certain cancer cell lines.

The carboxylate group at the 3-position of the benzothiophene ring adds another layer of complexity to the molecule's behavior. This group can participate in various interactions with biological targets, including ion channels and receptors. The ability to modulate these interactions could lead to the development of drugs with improved selectivity and reduced side effects.

Furthermore, the synthesis and characterization of this compound have provided valuable insights into the design of other heterocyclic derivatives. By varying substituents on different parts of the molecule, chemists can explore a wide range of biological activities without having to start from scratch each time. This approach is particularly useful in drug discovery pipelines where rapid iteration is essential.

The use of high-resolution spectroscopic techniques such as NMR and mass spectrometry has been crucial in elucidating the structure of Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. These methods provide detailed information about the connectivity and environment of atoms within the molecule, which is essential for understanding its reactivity and potential biological interactions.

In conclusion, Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 314279-09) represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features and preliminary biological activity make it a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover more about its properties and mechanisms of action, this compound is likely to play an important role in future drug development efforts.